5-((2-chloropyrimidin-4-yl)oxy)-2-methyl-1H-indole
Cat. No. B8738491
M. Wt: 259.69 g/mol
InChI Key: OFLKYFVPILITMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08901143B2
Procedure details
To a solution of 2,4-dichloropyrimidine (1 mmol) and 5-hydroxy-2-methylindole (1 mmol) in 5 ml EtOH was added Et3N (1 mmol). The reaction mixture was refluxed for 5 h. After removal of the solvent in vacuo and addition of H2O, the mixture was extracted with EtOAc. The organic layers were combined, washed with a saturated NaCl aqueous solution, dried over anhydrous Na2SO4, and concentrated in vacuo. The resulting oil residue was purified by column chromatography to give 5-(2-chloropyrimidin-4-yloxy)-2-methyl-1H-indole in a yield of 75%.
Yield
75%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[C:6](Cl)[CH:5]=[CH:4][N:3]=1.[OH:9][C:10]1[CH:11]=[C:12]2[C:16](=[CH:17][CH:18]=1)[NH:15][C:14]([CH3:19])=[CH:13]2.CCN(CC)CC>CCO>[Cl:1][C:2]1[N:7]=[C:6]([O:9][C:10]2[CH:11]=[C:12]3[C:16](=[CH:17][CH:18]=2)[NH:15][C:14]([CH3:19])=[CH:13]3)[CH:5]=[CH:4][N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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1 mmol
|
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Type
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reactant
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Smiles
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ClC1=NC=CC(=N1)Cl
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Name
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|
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Quantity
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1 mmol
|
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Type
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reactant
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Smiles
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OC=1C=C2C=C(NC2=CC1)C
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Name
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|
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Quantity
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1 mmol
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was refluxed for 5 h
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Duration
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5 h
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CUSTOM
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Type
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CUSTOM
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Details
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After removal of the solvent
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ADDITION
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Type
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ADDITION
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Details
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in vacuo and addition of H2O
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the mixture was extracted with EtOAc
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WASH
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Type
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WASH
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|
Details
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washed with a saturated NaCl aqueous solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The resulting oil residue was purified by column chromatography
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=NC=CC(=N1)OC=1C=C2C=C(NC2=CC1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 75% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
